Cas no 22199-74-2 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI))
![5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI) structure](https://www.kuujia.com/scimg/cas/22199-74-2x500.png)
22199-74-2 structure
Product name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI)
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,co
- IW6KLJ5ANA
- 22199-74-2
- Cephalothin ethanolamine
- 7-(2-Thienylacetamido)cephalosporanic acid ethanolamine salt
- UNII-IW6KLJ5ANA
-
- Inchi: InChI=1S/C16H16N2O6S2.C2H7NO/c1-8(19)24-6-9-7-26-15-12(14(21)18(15)13(9)16(22)23)17-11(20)5-10-3-2-4-25-10;3-1-2-4/h2-4,12,15H,5-7H2,1H3,(H,17,20)(H,22,23);4H,1-3H2
- InChI Key: DZGMMKAGEYLTBD-UHFFFAOYSA-N
- SMILES: NCCO.CC(OCC1CSC2C(C(=O)N2C=1C(=O)O)NC(CC1=CC=CS1)=O)=O
Computed Properties
- Exact Mass: 457.09789
- Monoisotopic Mass: 457.098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 690
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 213A^2
Experimental Properties
- Boiling Point: 757.2°Cat760mmHg
- Flash Point: 411.8°C
- PSA: 159.26
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI) Related Literature
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
-
Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
-
Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
-
Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
22199-74-2 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-8-oxo-7-[(2-thienylacetyl)amino]-, (6R-trans)-,compd. with 2-aminoethanol (1:1) (9CI)) Related Products
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